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Compound of Interest

Compound Name: 3-Cyclopropylprop-2-ynoic acid

CAS No.: 7358-93-2

Cat. No.: B1268593

Get Quote

Disclaimer: The information provided in this guide is intended for research and development

professionals. While the topic specified was CAS number 7358-93-2, the vast majority of

relevant scientific literature and pharmacological interest pertains to Eupatilin, which has a CAS

number of 22368-21-4. The provided CAS number 7358-93-2 corresponds to 3-Cyclopropyl-2-

propynoic acid, a compound with limited publicly available data for the scope of this guide. This

document will therefore focus on Eupatilin, assuming a potential discrepancy in the initial query.

Introduction
Eupatilin, a naturally occurring O-methylated flavone, has emerged as a compound of

significant interest within the drug discovery and development landscape.[1][2][3]

Predominantly isolated from Artemisia species, this bioactive molecule has demonstrated a

remarkable spectrum of pharmacological activities, positioning it as a promising candidate for

therapeutic intervention in a variety of disease states.[1][4][5][6][7][8][9] This in-depth technical

guide provides a comprehensive overview of Eupatilin, focusing on its chemical properties,

multifaceted mechanisms of action, and its potential applications in oncology, inflammatory

disorders, and neurodegenerative diseases. The content herein is curated to provide

researchers, scientists, and drug development professionals with the foundational knowledge
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and practical insights necessary to explore the full therapeutic potential of this compelling

natural product.

Physicochemical Properties and Identification
A thorough understanding of a compound's physicochemical properties is fundamental to its

development as a therapeutic agent. These characteristics influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities.

Property Value Source

CAS Number 22368-21-4 LKT Labs[2]

IUPAC Name

5,7-dihydroxy-2-(3,4-

dimethoxyphenyl)-6-methoxy-

4H-chromen-4-one

LKT Labs[2]

Synonyms

5,7-dihydroxy-3',4',6-

trimethoxyflavone, NSC

122413, Stillen

LKT Labs[2]

Molecular Formula C₁₈H₁₆O₇ LKT Labs[2]

Molecular Weight 344.32 g/mol LKT Labs[2]

Appearance Pale yellow powder LKT Labs[2]

Solubility

Soluble in DMSO, hot

methanol, or a mixture of

methanol and chloroform.

LKT Labs[2]

Pharmacological Profile: A Multi-Targeted Approach
Eupatilin's therapeutic potential stems from its ability to modulate a multitude of cellular

signaling pathways implicated in various pathologies. Its primary pharmacological activities

include anti-inflammatory, anti-cancer, antioxidant, and neuroprotective effects.[1][3][5]

Anti-Inflammatory and Immunomodulatory Effects
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Eupatilin exhibits potent anti-inflammatory properties by targeting key mediators of the

inflammatory cascade.[5][10] It has been shown to suppress the production of pro-inflammatory

cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6

(IL-6).[11][12] This is achieved, in part, through the inhibition of the nuclear factor-kappa B (NF-

κB) signaling pathway, a central regulator of inflammation.[1][4][5][11] Eupatilin prevents the

activation and nuclear translocation of NF-κB, thereby downregulating the expression of

inflammatory genes.[11] Furthermore, it can modulate other inflammatory pathways, including

the mitogen-activated protein kinase (MAPK) and Janus kinase/signal transducer and activator

of transcription (JAK/STAT) pathways.[5]

Experimental Protocol: In Vitro Assessment of Anti-Inflammatory Activity

Objective: To determine the effect of Eupatilin on the production of pro-inflammatory cytokines

in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS

and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Cell Seeding: Seed the cells in a 24-well plate at a density of 2 x 10⁵ cells/well and allow

them to adhere overnight.

Treatment: Pre-treat the cells with various concentrations of Eupatilin (e.g., 1, 5, 10, 25, 50

µM) for 1 hour.

Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory

response. A vehicle control (DMSO) and an LPS-only control should be included.

Cytokine Measurement: Collect the cell culture supernatant and measure the concentrations

of TNF-α, IL-1β, and IL-6 using commercially available ELISA kits, following the

manufacturer's instructions.

Data Analysis: Normalize the cytokine concentrations to the protein content of the cells in

each well. Calculate the IC₅₀ value for Eupatilin's inhibition of each cytokine.

Anticancer Activity: A Multifaceted Offensive
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Eupatilin has demonstrated significant anti-tumor effects across a range of cancer cell lines,

including gastric, pancreatic, breast, and oral squamous carcinoma.[1][8][13][14][15][16] Its

anticancer mechanisms are diverse and include:

Induction of Apoptosis: Eupatilin triggers programmed cell death by modulating the

expression of Bcl-2 family proteins, leading to the activation of caspases and subsequent

apoptosis.[8][9][11]

Cell Cycle Arrest: It can halt the proliferation of cancer cells by inducing cell cycle arrest,

often at the G0/G1 or G2/M phases.[6][13][14] This is associated with the modulation of key

cell cycle regulators like cyclins and cyclin-dependent kinases (CDKs).[6]

Inhibition of Angiogenesis: Eupatilin can suppress the formation of new blood vessels, which

are essential for tumor growth and metastasis, by inhibiting vascular endothelial growth

factor (VEGF) expression.[2][5]

Suppression of Invasion and Metastasis: It has been shown to reduce the expression and

activity of matrix metalloproteinases (MMPs), enzymes that are crucial for the degradation of

the extracellular matrix and subsequent cancer cell invasion.[14]

Modulation of Signaling Pathways: Eupatilin's anticancer effects are mediated through its

influence on various signaling pathways, including PI3K/Akt, MAPK, and Notch-1.[1][5][17]

Workflow for Investigating Eupatilin's Anticancer Mechanism
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Caption: A logical workflow for elucidating the anticancer mechanisms of Eupatilin.
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Neuroprotective Properties
Emerging evidence suggests that Eupatilin possesses neuroprotective capabilities, making it a

potential candidate for the treatment of neurodegenerative diseases and ischemic brain injury.

[18][19][20] Its neuroprotective effects are attributed to its anti-inflammatory and antioxidant

activities within the central nervous system.[18][19][20] Eupatilin has been shown to reduce

microglial activation and the subsequent release of neurotoxic inflammatory mediators.[18][19]

[20] Furthermore, it can protect neurons from oxidative stress-induced damage by activating

antioxidant response pathways.[11] Studies have also indicated that Eupatilin can modulate Akt

phosphorylation, a key signaling pathway involved in neuronal survival.[5]

Gastroprotective Effects
Eupatilin has demonstrated significant gastroprotective effects, which is consistent with its

traditional use in treating gastrointestinal ailments.[4] It can protect the gastric mucosa from

damage induced by various insults, including NSAIDs and Helicobacter pylori infection.[5][12]

The mechanisms underlying its gastroprotective action include the enhancement of the

mucosal barrier, inhibition of gastric acid secretion, and suppression of inflammation in the

gastric tissue.[4][11]

Signaling Pathways Modulated by Eupatilin
The diverse pharmacological activities of Eupatilin are a consequence of its ability to interact

with and modulate multiple intracellular signaling pathways. A simplified representation of some

of the key pathways is provided below.
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Caption: Key signaling pathways modulated by Eupatilin leading to its diverse pharmacological

effects.

Future Directions and Clinical Perspectives
While preclinical studies have robustly demonstrated the therapeutic potential of Eupatilin,

further research is warranted to translate these findings into clinical applications.[4] A synthetic

derivative of eupatilin, DA-6034, has shown promise for the non-systemic treatment of Irritable

Bowel Disorder due to its high tolerability and minimal absorption in healthy volunteers.[5]

Clinical trials have been initiated to evaluate the efficacy of eupatilin in preventing

gastroenteropathy.[21]

Future research should focus on:

Pharmacokinetic and Pharmacodynamic Studies: Comprehensive ADME studies are crucial

to understand the bioavailability and metabolic fate of Eupatilin.
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Lead Optimization: Structural modifications of the Eupatilin scaffold could lead to the

development of derivatives with enhanced potency, selectivity, and improved

pharmacokinetic profiles.[16][22]

Combination Therapies: Investigating the synergistic effects of Eupatilin with existing

chemotherapeutic agents or anti-inflammatory drugs could lead to more effective treatment

strategies with reduced side effects.[7]

Clinical Trials: Well-designed clinical trials are necessary to establish the safety and efficacy

of Eupatilin in human subjects for various disease indications.[4]

Conclusion
Eupatilin is a pharmacologically active flavone with a compelling and diverse range of biological

activities. Its ability to modulate key signaling pathways involved in inflammation, cancer, and

neurodegeneration underscores its significant therapeutic potential. This guide has provided a

comprehensive overview of the current state of knowledge on Eupatilin, offering a foundation

for further research and development. As our understanding of its molecular mechanisms

continues to grow, Eupatilin and its derivatives may emerge as valuable additions to the

therapeutic arsenal against a spectrum of complex human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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